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Compound of Interest

Compound Name: cis-3-Octene

Cat. No.: B076891

Essential Safety and Handling Guide for cis-3-
Octene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of
cis-3-Octene. It includes detailed operational and disposal plans to ensure the safety of
laboratory personnel and compliance with safety regulations.

Hazard Identification and Personal Protective
Equipment (PPE)

cis-3-Octene is a highly flammable liquid and vapor that can be fatal if swallowed and enters
the airways.[1][2] Adherence to strict safety protocols and the use of appropriate personal
protective equipment are crucial to minimize risks.

Recommended Personal Protective Equipment:
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Equipment

Specification

Purpose

Eye Protection

Chemical splash goggles or a

face shield

Protects against splashes and

vapors.

Hand Protection

Nitrile or Neoprene gloves

Provides protection against
skin contact. It is advised to
test gloves for chemical

resistance before use.

Body Protection

Flame-retardant lab coat

Protects against splashes and

potential flash fires.

Respiratory Protection

Half or full-facepiece respirator
with Organic Vapor (OV)

cartridges

Required when working
outside of a fume hood or in
poorly ventilated areas to
protect against inhalation of

harmful vapors.[3]

Footwear

Closed-toe, chemical-resistant

shoes

Protects feet from spills.

Physical and Chemical Properties

Understanding the physical and chemical properties of cis-3-Octene is fundamental to its safe

handling.
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Property Value
CAS Number 14850-22-7
Molecular Formula CsHais

Molecular Weight 112.21 g/mol [4]
Appearance Colorless liquid
Boiling Point 122-123 °C

Melting Point -113 °C

Flash Point 17 °C (53.6 °F)
Density 0.721 g/mL at 25 °C

Standard Operating Procedures for Handling

A systematic approach to handling cis-3-Octene is critical for laboratory safety.

Workflow for Handling cis-3-Octene:
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Caption: Workflow for the safe handling and disposal of cis-3-Octene.
Step-by-Step Handling Protocol:

e Preparation:

Ensure a chemical fume hood is operational and available.

o

Gather all necessary PPE and ensure it is in good condition.

o

Locate the nearest eyewash station and safety shower.

[¢]

Have a spill kit readily accessible.

[¢]

» Handling:
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Conduct all work with cis-3-Octene inside a certified chemical fume hood to minimize

[e]

inhalation exposure.[5]

o Ground and bond containers and receiving equipment to prevent static discharge, which
can be an ignition source.[1][2]

o Use only non-sparking tools.[1][2]
o Keep the container tightly closed when not in use.[1][2][6]

o Avoid contact with heat, sparks, and open flames.[1][2][6]

e Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as oxidizing agents.

o Store in a designated flammable liquids cabinet.[7]
Emergency Procedures: Spill and Disposal Plans
Immediate and appropriate response to a spill is critical to prevent injury and property damage.
Spill Cleanup Protocol:
» Evacuate and Alert:

o Immediately alert others in the vicinity of the spill.

o If the spill is large or in a poorly ventilated area, evacuate the lab and call for emergency
assistance.

e Control Ignition Sources:
o Extinguish all nearby flames and turn off any spark-producing equipment.

e Contain and Absorb:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b076891?utm_src=pdf-body
https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Lab%20Safety/FAQ_Sheets/FAQ-SafeUseVolatileChemicals-BiologicalApplications.pdf
https://drs.illinois.edu/Page/AccidentResponse/ChemicalSpill
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://drs.illinois.edu/Page/AccidentResponse/ChemicalSpill
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://drs.illinois.edu/Page/AccidentResponse/ChemicalSpill
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://www.westlab.com/blog/8-steps-to-handling-a-laboratory-chemical-spill
https://drs.illinois.edu/Page/AccidentResponse/ChemicalSpill
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://www.westlab.com/blog/8-steps-to-handling-a-laboratory-chemical-spill
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o For small spills, use a spill kit containing absorbent pads or another suitable non-
combustible absorbent material.[1][8] Do not use paper towels as they are combustible.[1]

o Cover the spill with the absorbent material, starting from the outside and working inwards
to prevent spreading.[2]

e Cleanup and Decontamination:
o Once the liquid is absorbed, carefully collect the material using non-sparking tools.[1]

o Place the contaminated absorbent material into a labeled, sealable container for
hazardous waste.[1][8]

o Clean the spill area with soap and water.[1]
Waste Disposal Protocol:
e Collection:

o Collect all cis-3-Octene waste, including contaminated materials from spills, in a
designated and properly labeled hazardous waste container.[7][9] The container should be
clearly marked as "Flammable Liquid Waste."[9]

o Storage of Waste:

o Store the waste container in a designated satellite accumulation area, away from ignition

sources.
e Disposal:

o Dispose of the hazardous waste through your institution's environmental health and safety
office or a licensed hazardous waste disposal company.[4][9]

o Never pour flammable liquids down the drain.[4][9]

Logical Relationship for Spill Response:
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Caption: Decision-making workflow for responding to a cis-3-Octene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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